(+)-Sesamolin

• CAS No.: 526-07-8
• Product Name: (+)-Sesamolin
• Molecular Formula: C20H18O7
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 5-[[(3S,3aR,6R,6aR)-3-(1,3-benzodioxol-5-yl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]oxy]-1,3-benzodioxole
• Standard InChI: InChI=1S/C20H18O7/c1-3-15-17(25-9-23-15)5-11(1)19-13-7-22-20(14(13)8-21-19)27-12-2-4-16-18(6-12)26-10-24-16/h1-6,13-14,19-20H,7-10H2/t13-,14-,19+,20+/m0/s1
• Standard InChIKey: ZZMNWJVJUKMZJY-NSMLZSOPSA-N
• Isomeric SMILES: C1[C@H]2[C@H](CO[C@@H]2OC3=CC4=C(C=C3)OCO4)[C@H](O1)C5=CC6=C(C=C5)OCO6
• SMILES: C1C2C(COC2OC3=CC4=C(C=C3)OCO4)C(O1)C5=CC6=C(C=C5)OCO6
• Canonical SMILES: C1C2C(COC2OC3=CC4=C(C=C3)OCO4)C(O1)C5=CC6=C(C=C5)OCO6
• Appearance: Solid powder
• Melting Point: 94°C
• Physical Description: Solid
• Description: Sesamolin belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. Sesamolin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, sesamolin is primarily located in the cytoplasm. Outside of the human body, sesamolin can be found in fats and oils, flaxseed, and sesame. This makes sesamolin a potential biomarker for the consumption of these food products.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Sesamolin; AI3-20978; AI3 20978; AI320978
• PubChem Compound: 101746
• Last Modified: Nov 11 2021